(8-Chloro-2-(2-chlorophenyl)quinolin-3-yl)methanamine

• Molecular Formula: C16H12Cl2N2
• Molecular Weight: 303.2 g/mol
• IUPAC Name: [8-chloro-2-(2-chlorophenyl)quinolin-3-yl]methanamine
• InChI: InChI=1S/C16H12Cl2N2/c17-13-6-2-1-5-12(13)15-11(9-19)8-10-4-3-7-14(18)16(10)20-15/h1-8H,9,19H2
• InChI Key: NIPCNTUPNGIMDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=C3C=CC=C(C3=N2)Cl)CN)Cl

Description

(8-Chloro-2-(2-chlorophenyl)quinolin-3-yl)methanamine is a useful research compound. Its molecular formula is C16H12Cl2N2 and its molecular weight is 303.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared according to Procedure E using 8-chloro-3-(chloromethyl)-2-(2-chloro-phenyl)quinoline (0.685 g, 2.12 mmol) and sodium azide (1.10 g, 17 mmol, 8 eq) in DMF (10 mL). The resulting intermediate was submitted to trimethyl phosphine (1.0M) in THF (2.5 mL, 2.5 mmol, 1.2 eq) in THF (8 mL) and water (2 mL). (8-Chloro-2-(2-chlorophenyl)quinolin-3-yl)methanamine was obtained as a light yellow solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 8.62 (1H, s), 8.05 (1H, dd, J=8.6, 1.2 Hz), 8.00 (1H, dd, J=7.4, 1.2 Hz), 7.63-7.73 (2H, m), 7.47-7.62 (3H, m), 3.90 (1H, s), 3.75 (1H, s) Mass Spectrum (ESI) m/e=303.1 and 305.0 (M+1)